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Compound of Interest

Compound Name: Dowfax 2A1

cat. No.: B1170145

In-Depth Technical Guide: DOWFAX™ 2A1

This technical guide provides a comprehensive overview of DOWFAX™ 2A1, an anionic
surfactant widely utilized by researchers, scientists, and drug development professionals for its
exceptional stability and versatile performance characteristics. This document outlines its core
chemical and physical properties, details relevant experimental protocols, and presents a visual
workflow for a key application.

Core Chemical Identifiers

CAS Number: The primary CAS number for the active ingredient in DOWFAX™ 2A1 is 119345-
04-9[1][2]. This surfactant is chemically described as an alkyldiphenyloxide disulfonate[3][4][5]
or, according to its INCI name, Disodium Lauryl Phenyl Ether Disulfonate[1]. It is important to
note that commercial solutions of DOWFAX™ 2A1 are aqueous formulations, and therefore,
safety data sheets may list additional CAS numbers for other components, such as water
(7732-18-5) and sodium sulfate (7757-82-6)[1].

Molecular Weight: The molecular structure of DOWFAX™ 2A1, being a commercial surfactant,
can exhibit some variability in its alkyl chain. However, a representative molecular formula is
cited as C24H32Naz209S2, corresponding to a molecular weight of 574.615 g/mol . The
manufacturer's technical data sheets do not typically specify a precise molecular weight, likely
due to the nature of it being a multicomponent specialty chemical.

Quantitative Data Summary
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The physical and performance properties of DOWFAX™ 2A1 are summarized in the table

below. These values are typical but should not be considered as binding specifications[3].

Property Value Conditions

Actives Content 45 wt% In water diluent
Appearance Amber Liquid 25°C

pH 8.0-10.5 10% aqueous solution
Density 1.10-1.20 g/mL 25°C

Viscosity 145 cps 25°C

Boiling Point 100 °C (212 °F)

Freezing Point

4 °C (39 °F)

Flash Point

None (Closed Cup, ASTM
D93)

Surface Tension

34 dynes/cm

1 wt% actives, pH 7, 25°C

Critical Micelle Concentration
(CMC)

0.007 g/100g

In 0.1 M NaCl at 25°C

Experimental Protocols

DOWFAX™ 2A1 is employed in a variety of laboratory and industrial procedures. Below are

detailed methodologies for key experiments involving this surfactant.

Emulsion Polymerization of Styrene

DOWFAX™ 2A1 serves as a primary emulsifier in emulsion polymerization processes,

facilitating the formation of stable polymer latexes[2][3]. The following is a representative

protocol for the polymerization of styrene.

Materials:

e Deionized water
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e Styrene monomer (purified)

e DOWFAX™ 2A1 solution

o Potassium persulfate (initiator)
e Nitrogen gas

 |sopropanol

Procedure:

o Reactor Setup: A reaction kettle is charged with 150 mL of deionized water, a specified
amount of DOWFAX™ 2A1 solution to achieve the desired concentration above its CMC,
and 37 g of purified styrene[6].

o Assembly: The reaction vessel is equipped with a condenser, a mechanical stirrer, and a
thermometer to monitor the internal temperature[6]. The entire assembly is placed in a
temperature-controlled water bath.

 Inert Atmosphere: The reaction mixture is purged with a slow stream of nitrogen gas to
remove dissolved oxygen, which can inhibit free-radical polymerization. Continuous stirring is
initiated[6].

e Initiation: 3 g of potassium persulfate initiator is added to the mixture, and timing of the
reaction begins[6].

o Sampling: At predetermined time intervals (e.g., every 10 minutes initially, then every 30
minutes), 5 mL samples of the polymer latex are withdrawn using a pipette. The stirring is
briefly halted during sample withdrawal[6].

o Coagulation & Washing: Each latex sample is discharged into a beaker containing 60 mL of
isopropanol to coagulate the polymer. The coagulated polymer is then filtered using a suction
pump, washed with deionized water, and dried in an oven[6].

e Analysis: The dried polymer samples can be weighed to determine the conversion rate over
time. Further characterization (e.g., molecular weight determination via viscometry) can be
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performed by dissolving the polymer in a suitable solvent like toluene[6].

Surface Tension Measurement

The effectiveness of a surfactant is often determined by its ability to lower the surface tension
of a liquid.

Methodology (Wilhelmy Plate Method):

¢ Solution Preparation: Prepare a series of dilutions of DOWFAX™ 2A1 in deionized water,
with concentrations spanning its critical micelle concentration (CMC).

e Instrumentation: Use a tensiometer equipped with a Wilhelmy plate. Ensure the plate is
meticulously cleaned (e.g., with a flame or solvent) before each measurement.

¢ Measurement:

o Raise the sample solution until its surface makes contact with the lower edge of the
suspended Wilhelmy plate.

o The force exerted on the plate due to surface tension is measured by the instrument's
microbalance.

o The surface tension is calculated based on this force and the wetted perimeter of the
plate.

o Data Analysis: Plot surface tension as a function of surfactant concentration. The point at
which the surface tension plateaus is the CMC.

Determination of Surfactant Concentration

For quality control or experimental monitoring, the concentration of DOWFAX™ 2A1 in a
solution can be determined via titration.

Methodology (Methyl Orange Liquid-Liquid Back Titration):

» Principle: This method is suitable for determining the concentration of anionic surfactants like
DOWFAX™ 2A1, especially where steric hindrance might be a factor[7]. It involves the
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formation of a complex between the anionic surfactant and a cationic dye (Methyl Orange),
which is then extracted into an organic phase.

e Procedure:

o An accurately measured aliquot of the DOWFAX™ 2A1 solution is placed into a test tube
or vial.

[¢]

A known excess of a standard cationic surfactant solution is added.

[e]

Methyl Orange indicator is added.

o

An immiscible organic solvent (e.g., chloroform) is added.

[¢]

The mixture is titrated with a standard anionic surfactant solution until a color change in
the organic layer indicates the endpoint.

o Calculation: The concentration of DOWFAX™ 2A1 in the original sample is calculated based
on the volumes and concentrations of the standard solutions used.

Visualized Experimental Workflow

The following diagram illustrates the key steps in a typical emulsion polymerization process
where DOWFAX™ 2A1 is used as the emulsifier.

Click to download full resolution via product page

Caption: Workflow for a laboratory-scale emulsion polymerization using DOWFAX™ 2A1.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

. DOWFAX™ 2A1 Solution Surfactant | Univar Solutions [univarsolutions.com]
. dow.com [dow.com]

. stobec.com [stobec.com]

. bigsunchem.com.tw [bigsunchem.com.tw]

1
2
3

e 4. scribd.com [scribd.com]
5
6. google.com [google.com]
7

. academicworks.cuny.edu [academicworks.cuny.edu]

« To cite this document: BenchChem. [Dowfax 2A1 CAS number and molecular weight].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1170145#dowfax-2al-cas-number-and-molecular-
weight]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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